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Cat. No.: B1585938
- 7

Executive Summary

Perfluoropentanoyl chloride (CAS: 375-60-0), also known as nonafluoropentanoyl chloride,
represents a critical intermediate in the synthesis of fluorinated pharmaceuticals and
agrochemicals. As a C5 perfluorinated building block, it occupies a strategic "Goldilocks zone"
in fluorous chemistry: it possesses sufficient chain length to impart significant lipophilicity and
fluorous phase affinity, yet remains volatile enough (BP ~68°C) for easy removal of excess
reagent—a distinct advantage over its persistent C8 (PFOA-derived) analogs. This guide
details its physical constants, reactivity profile, and handling protocols, emphasizing the
exclusion of moisture to prevent degradation into corrosive hydrogen fluoride (HF) and
perfluoropentanoic acid.

Chemical Identity & Structural Characterization[1]
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Parameter Data

IUPAC Name Perfluoropentanoyl! chloride
Nonafluoropentanoyl chloride; Nonafluorovaleryl

Synonyms chloride; 2,2,3,3,4,4,5,5,5-Nonafluoropentanoyl
chloride

CAS Registry Number 375-60-0

Molecular Formula C5CIF90

Molecular Weight 280.5 g/mol

SMILES FC(F)(F)C(F)(F)C(F)(F)C(F)(F)C(=0O)CI

Structure Description

A linear 5-carbon chain with a terminal acyl
chloride group.[1][2][3][41[516]1[71[81[9][10][11]
[12] The perfluorinated tail creates a rigid,

hydrophobic, and lipophobic rod-like structure.

Thermodynamic & Physical Properties[1][2]

The following data represents the consensus of experimental and high-confidence predicted

values suitable for process design.
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Property Value Condition / Note
Physical State Liquid At 25°C, 1 atm
N ) At 760 mmHg (Standard
Boiling Point 66.0 — 68.0 °C
Pressure)
Density 1.673 g/mL At 25°C

Refractive Index ( Low value typical of

1.298

) perfluorinated compounds
At 25°C (High volatility
Vapor Pressure ~150 mmHg ]
requires cold storage)
Soluble in DCM, THF, Et20,
Solubility Reacts with water/alcohols and fluorous solvents (e.g.,
FC-72)
Fumes in moist air due to
Appearance Colorless to pale yellow

HCI/HF release

Spectroscopic Signature (Diaghostic)

e IR Spectrum: Strong Carbonyl (C=0) stretch at ~1800 cm~1 (typical for acyl chlorides, shifted
higher due to the electronegative perfluoroalkyl chain).

o 19F NMR (Relative to CFCIs):
o -81 ppm (3F, -CF3)
o -119to -127 ppm (6F, internal -CF2- groups)
o -114 ppm (2F,

-CF2 adjacent to carbonyl)

Reactivity & Synthesis Workflow

Perfluoropentanoyl chloride is an electrophilic acylating agent. Its reactivity is dominated by the
electron-withdrawing effect of the perfluoroalkyl chain, which makes the carbonyl carbon highly
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susceptible to nucleophilic attack but also destabilizes the compound toward hydrolysis.

Synthesis Pathway

The standard laboratory preparation involves the chlorination of Perfluoropentanoic acid using
Phosphorus Pentachloride (

) or Thiony! Chloride (
).
Reactivity Diagram

The following graph illustrates the synthesis of the chloride and its primary divergent reaction
pathways: productive coupling vs. destructive hydrolysis.
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Click to download full resolution via product page

Figure 1: Synthesis and divergent reactivity pathways of Perfluoropentanoyl chloride.

Handling & Storage Protocols

Critical Directive: The high volatility (BP 67°C) combined with extreme moisture sensitivity
requires a rigorous containment strategy. Standard "fume hood" handling is insufficient for long-
term storage integrity.

Protocol: Inert Atmosphere Transfer

» Vessel Preparation: All glassware must be oven-dried (>120°C) for at least 4 hours and
cooled under a stream of dry Argon or Nitrogen.

o Transfer: Use a gas-tight syringe or cannula transfer techniques. Do not pour.

© 2026 BenchChem. All rights reserved. 4/9 Tech Support


https://www.benchchem.com/product/b1585938?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1585938?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

» Solvent Compatibility:

o Recommended: Anhydrous Dichloromethane (DCM), Tetrahydrofuran (THF), or Diethyl
Ether.

o Forbidden: Water, Methanol, Ethanol, DMSO (unless reacting).

o Storage: Store at 2—8°C in a tightly sealed container with a PTFE-lined cap. Over-taping with
Parafilm is recommended to prevent moisture ingress.

Workflow Visualization
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Figure 2: Step-by-step inert handling workflow to maintain reagent integrity.

Applications in Drug Development[14][15]
Fluorous Tagging

Perfluoropentanoyl chloride is used to attach a "light" fluorous tag to organic molecules.
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e Mechanism: The

tail renders the molecule soluble in fluorous solvents (e.g., perfluorohexanes) without the
extreme persistence issues of

tags.

o Benefit: Allows for Fluorous Solid-Phase Extraction (F-SPE). Tagged intermediates can be
separated from non-tagged impurities by passing them through a fluorous silica gel cartridge.

Lipophilicity Modulation

Incorporating a short perfluoroalkyl chain can significantly alter the LogP (partition coefficient)
of a drug candidate.

» Effect: The electron-withdrawing nature reduces the basicity of nearby amines, potentially
improving metabolic stability against P450 oxidation.

e Regulatory Note: C5 chains are currently viewed as a transition point. They are less
bioaccumulative than C8 (PFOA) derivatives but are still under scrutiny as "short-chain”
PFAS.

Safety & Toxicology (E-E-A-T)

» Corrosivity: Causes severe skin burns and eye damage (Category 1B). The hydrolysis
releases HCI and potentially HF (if thermal decomposition occurs).

 Inhalation: Vapors are extremely irritating to the respiratory tract. Pulmonary edema may be
delayed.

» First Aid (Specific):

o Skin: Wash immediately with soap and water. If HF is suspected (decomposition), apply
Calcium Gluconate gel.

o Eyes: Rinse for 15 minutes; seek immediate ophthalmological attention.
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« National Center for Biotechnology Information (2025).PubChem Compound Summary for
CID 9676, Perfluoropentanoyl chloride. Retrieved from [Link]

¢ Wang, Z., et al. (2013). "Fluorinated alternatives to long-chain perfluoroalkyl carboxylic acids
(PFCAs), perfluoroalkane sulfonic acids (PFSAs) and their potential precursors."
Environment International. [Link]

e Gladysz, J. A., & Curran, D. P. (2002). "Fluorous Chemistry: From Biphasic Catalysis to a
Parallel Chemical Universe." Tetrahedron. (Contextualizing the utility of C5 tags).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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